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Compound of Interest

Compound Name: Antibacterial agent 117

Researchers, scientists, and drug development professionals should be aware that the term
"Antibacterial agent 117" does not refer to a specific, singular compound in the existing
scientific literature. Instead, it appears to be a citation marker in various publications, each
referencing a different antibacterial substance. This technical guide will address the ambiguity
of the term by summarizing the distinct agents referred to as "[1]" in separate contexts, based
on available information.

Introduction

Initial investigations into "Antibacterial agent 117" revealed a significant challenge: the
absence of a unified body of research for a single molecule with this designation. The search
results indicate that the number "117" is used as a citation index in multiple, unrelated research
papers, each pointing to a different antibacterial agent. This guide consolidates these disparate
findings to clarify the varied contexts in which "Antibacterial agent 117" has been cited.

Contextual Analysis of "Antibacterial Agent 117"
Povidone-lodine in Wound Healing

In research focused on engineered nanotechnology for chronic cutaneous wounds, citation[1]
refers to povidone-iodine.[2][3] This well-known topical antiseptic is used to demonstrate the
antimicrobial potential of various formulations. One study highlights that when iodine
nanoparticles are formulated with PEG3350 and PEG400, the resulting nanogel suspension
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shows efficacy against E. coli and S. aureus in a mouse model by causing membrane damage
and cytoplasmic leakage.[2][3]

Lignin-Cellulose Nanostructures in Food Packaging

A study on lignin-polylactic acid films for active food packaging uses citation[1] to refer to lignin-
cellulose nanostructures as an antibacterial agent.[4] The research suggests that incorporating
such nanostructures can improve the antibacterial activity of biodegradable packaging
materials.[4]

FtsZ-Targeting Antibacterial Agents

In a review of Filamentous Temperature Sensitive mutant Z (FtsZ) as a potential antibacterial
target, the citation marker "[1]" is used in the context of developing novel compounds that can
combat antibacterial resistance.[5][6] FtsZ is a crucial protein in bacterial cell division, and its
inhibition is a promising therapeutic strategy.[5] However, the specific compound designated as
"117" is not explicitly detailed in the abstract.

Unidentified Compound in Antifungal Studies

A study predicting antifungal activity mentions "Compound 57 used as antibacterial agent[1]".[7]
This suggests that in this particular paper, citation 117 points to a specific, numbered
compound within that study, which is distinct from the agents mentioned in other contexts.

Other Miscellaneous References

The term "antibacterial agent[1]" also appears in reviews of poly-herbal formulas and in studies
on nanoparticle synthesis, each time referring to a different substance relevant to the specific
context of the paper.[8][9][10] For instance, one paper on the characterization of nanomaterials
mentions that silver nanoparticles are effective antibacterial agents, citing reference[1].[10]

Summary and Conclusion

The investigation into "Antibacterial agent 117" reveals that this term is not a specific identifier
for a single chemical entity. Instead, it is a recurring citation number in diverse scientific articles,
each referencing a different substance with antibacterial properties. The agents identified
include povidone-iodine, lignin-cellulose nanostructures, and various other compounds studied
for their antimicrobial effects.
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Due to the lack of a singular, defined "Antibacterial agent 117," it is not possible to provide a
cohesive in-depth technical guide with quantitative data, detailed experimental protocols, and
signaling pathway diagrams as requested. The available information is fragmented and
pertains to multiple, unrelated substances.

Researchers are advised to refer to the specific publications where "[1]" is cited to identify the
actual antibacterial agent being discussed in that context. This clarification is crucial for
accurate scientific communication and to avoid the misconception of a single, well-
characterized "Antibacterial agent 117."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b349406#preliminary-studies-on-antibacterial-agent-
117]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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